methyl 4-({[4-(diphenylmethyl)-1-piperazinyl]imino}methyl)benzoate

• IUPAC Name: methyl 4-[(E)-(4-benzhydrylpiperazin-1-yl)iminomethyl]benzoate
• InChI: InChI=1S/C26H27N3O2/c1-31-26(30)24-14-12-21(13-15-24)20-27-29-18-16-28(17-19-29)25(22-8-4-2-5-9-22)23-10-6-3-7-11-23/h2-15,20,25H,16-19H2,1H3/b27-20+
• InChI Key: KWWWGENGLPHXOK-NHFJDJAPSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C=NN2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4
• Isomeric SMILES: COC(=O)C1=CC=C(C=C1)/C=N/N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C26H27N3O2
• Molecular Weight: 413.5 g/mol

Description

Methyl 4-({[4-(diphenylmethyl)-1-piperazinyl]imino}methyl)benzoate, also known as MPDPB, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a member of the piperazine family and has been found to exhibit significant biological activity.

Mechanism of Action

Methyl 4-({[4-(diphenylmethyl)-1-piperazinyl]imino}methyl)benzoate has been found to act as a partial agonist at dopamine D2 receptors and a potent antagonist at serotonin 5-HT2A and sigma-1 receptors. This mechanism of action suggests that this compound may have potential therapeutic applications in the treatment of various neurological and psychiatric disorders.
Biochemical and Physiological Effects
This compound has been found to modulate the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine. This modulation of neurotransmitter release suggests that this compound may have potential therapeutic applications in the treatment of various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 4-({[4-(diphenylmethyl)-1-piperazinyl]imino}methyl)benzoate in lab experiments is its high binding affinity for various receptors. This high binding affinity makes it a potential tool for studying the function of these receptors in various biological processes. However, one limitation of using this compound in lab experiments is its potential toxicity. Careful dosing and monitoring are necessary to ensure that the compound does not cause harm to the subjects.

Future Directions

There are several potential future directions for the study of methyl 4-({[4-(diphenylmethyl)-1-piperazinyl]imino}methyl)benzoate. One possible direction is the development of more potent and selective analogs of this compound. Another possible direction is the investigation of the therapeutic potential of this compound in the treatment of various neurological and psychiatric disorders. Additionally, the potential use of this compound as a tool for studying the function of various receptors in various biological processes could be further explored.
Conclusion
In conclusion, this compound is a chemical compound that has been extensively studied for its potential use in scientific research. Its high binding affinity for various receptors, including dopamine D2, serotonin 5-HT2A, and sigma-1 receptors, makes it a potential tool for studying the function of these receptors in various biological processes. The synthesis method has been optimized and can be easily scaled up for large-scale production. However, careful dosing and monitoring are necessary to ensure that the compound does not cause harm to the subjects. There are several potential future directions for the study of this compound, including the development of more potent and selective analogs and the investigation of its therapeutic potential in the treatment of various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of methyl 4-({[4-(diphenylmethyl)-1-piperazinyl]imino}methyl)benzoate involves the reaction of 4-(diphenylmethyl)-1-piperazinecarboxaldehyde with methyl 4-formylbenzoate in the presence of a reducing agent. The resulting product is then purified using column chromatography to obtain pure this compound. This synthesis method has been optimized and can be easily scaled up for large-scale production.

Scientific Research Applications

Methyl 4-({[4-(diphenylmethyl)-1-piperazinyl]imino}methyl)benzoate has been extensively studied for its potential use in scientific research. It has been found to exhibit significant binding affinity for various receptors, including dopamine D2, serotonin 5-HT2A, and sigma-1 receptors. This binding affinity makes this compound a potential tool for studying the function of these receptors in various biological processes.